Cas no 2228465-82-3 ({5-chlorothieno3,2-bpyridin-2-yl}methanesulfonyl chloride)

• Product Name: {5-chlorothieno3,2-bpyridin-2-yl}methanesulfonyl chloride
• CAS No: 2228465-82-3
• MF: C₈H₅Cl₂NO₂S₂
• MW: 282.166797399521
• CID: 6588037
• PubChem ID: 165972750
• Update Time: 2025-05-27

{5-chlorothieno3,2-bpyridin-2-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {5-chlorothieno3,2-bpyridin-2-yl}methanesulfonyl chloride
• {5-chlorothieno[3,2-b]pyridin-2-yl}methanesulfonyl chloride
• 2228465-82-3
• EN300-2003863

• Inchi： 1S/C8H5Cl2NO2S2/c9-8-2-1-7-6(11-8)3-5(14-7)4-15(10,12)13/h1-3H,4H2
• InChI Key： JHYLCZJVESVHIS-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC2=C(C=CC(=N2)Cl)S1)(=O)=O

Computed Properties

• Exact Mass: 280.9138761g/mol
• Monoisotopic Mass: 280.9138761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

Additional information on {5-chlorothieno3,2-bpyridin-2-yl}methanesulfonyl chloride

Recent Advances in the Application of {5-chlorothieno[3,2-b]pyridin-2-yl}methanesulfonyl chloride (CAS: 2228465-82-3) in Chemical Biology and Drug Discovery

The compound {5-chlorothieno[3,2-b]pyridin-2-yl}methanesulfonyl chloride (CAS: 2228465-82-3) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This heterocyclic sulfonyl chloride derivative has garnered significant attention due to its unique chemical properties, which enable efficient derivatization and incorporation into more complex pharmacophores. Recent studies have highlighted its utility in medicinal chemistry campaigns targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of this building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized {5-chlorothieno[3,2-b]pyridin-2-yl}methanesulfonyl chloride as a crucial intermediate to introduce the sulfonamide moiety, which was essential for achieving optimal binding affinity and selectivity. The resulting compounds showed promising activity in B-cell malignancy models, with several candidates advancing to preclinical development.

In the field of antibacterial drug discovery, a recent patent application (WO2023056421) disclosed the use of this compound in the development of novel FabI inhibitors. The thienopyridine core provided by {5-chlorothieno[3,2-b]pyridin-2-yl}methanesulfonyl chloride was found to be particularly effective in mimicking the natural substrate of enoyl-ACP reductase, an essential enzyme in bacterial fatty acid biosynthesis. The resulting inhibitors demonstrated potent activity against drug-resistant Staphylococcus aureus strains.

From a chemical biology perspective, researchers have exploited the reactivity of the sulfonyl chloride group in {5-chlorothieno[3,2-b]pyridin-2-yl}methanesulfonyl chloride for targeted protein modification. A 2024 study in ACS Chemical Biology described its use in developing activity-based probes for cysteine proteases, where the compound served as a warhead for covalent inhibition and subsequent labeling of enzyme active sites. This application has opened new avenues for studying protease function in complex biological systems.

The synthetic utility of this compound has been further enhanced by recent methodological advances. A paper in Organic Process Research & Development (2024) reported an improved, scalable synthesis of {5-chlorothieno[3,2-b]pyridin-2-yl}methanesulfonyl chloride with higher yields and reduced environmental impact. The new route employs continuous flow chemistry and eliminates the need for hazardous chlorination reagents, addressing previous challenges in large-scale production.

Looking forward, the versatility of {5-chlorothieno[3,2-b]pyridin-2-yl}methanesulfonyl chloride suggests continued importance in drug discovery. Several pharmaceutical companies have included derivatives of this scaffold in their pipelines, particularly for oncology and infectious disease indications. Its unique combination of synthetic accessibility and biological relevance positions it as a valuable building block for future medicinal chemistry efforts.